5-Chloro-1-benzothiophene-3-sulfonyl chloride

• IUPAC Name: 5-chloro-1-benzothiophene-3-sulfonyl chloride
• InChI: InChI=1S/C8H4Cl2O2S2/c9-5-1-2-7-6(3-5)8(4-13-7)14(10,11)12/h1-4H
• InChI Key: OCOLHKPAUQGRME-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Cl)C(=CS2)S(=O)(=O)Cl
• Molecular Formula: C8H4Cl2O2S2
• Molecular Weight: 267.2 g/mol

Description

5-Chloro-1-benzothiophene-3-sulfonyl chloride is a chemical compound with the CAS Number: 1158208-47-9. It has a molecular weight of 267.16. The IUPAC name for this compound is 5-chloro-1-benzothiophene-3-sulfonyl chloride.

Molecular Structure Analysis

The InChI code for 5-Chloro-1-benzothiophene-3-sulfonyl chloride is 1S/C8H4Cl2O2S2/c9-5-1-2-7-6 (3-5)8 (4-13-7)14 (10,11)12/h1-4H. This code provides a specific string of characters that represent the molecular structure of the compound.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 267.16. Unfortunately, other physical and chemical properties such as boiling point, melting point, and solubility were not found in the search results.

Scientific Research Applications

Synthesis and Antimicrobial Activity

The synthesis of derivatives from similar sulfonyl chlorides and their applications in antimicrobial activities have been explored. For instance, the synthesis and evaluation of antimicrobial properties of new derivatives from 3-chloro-1-benzothiophene-2-carbonyl chloride, a compound related to 5-chloro-1-benzothiophene-3-sulfonyl chloride, demonstrate the utility of such compounds in developing new antimicrobial agents. These derivatives showed promise in antibacterial activity, showcasing the potential of sulfonyl chlorides in medicinal chemistry (Naganagowda & Petsom, 2011).

Material Science and Polymer Modification

In material science, sulfonyl chlorides are used to modify polymers, enhancing their properties. The study on the function group uniformity of polystyrol sulfonyl chloride resins demonstrates the application of sulfonyl chlorides in modifying polymer surfaces, potentially impacting various industries, including filtration, coatings, and more (Lin et al., 2009).

Synthetic Chemistry

Sulfonyl chlorides are key intermediates in synthetic chemistry, enabling the construction of complex molecules. For example, the Friedel-Crafts sulfonylation in ionic liquids using sulfonyl chlorides opens new pathways for synthesizing diaryl sulfones under mild conditions, highlighting the role of sulfonyl chlorides in facilitating novel chemical reactions (Nara, Harjani, & Salunkhe, 2001). Additionally, the development of a photoredox-catalyzed cascade annulation for the synthesis of benzothiophenes and benzoselenophenes using sulfonyl chlorides illustrates advanced applications in creating heterocyclic compounds, which are crucial in drug development and materials science (Yan et al., 2018).

Biological Screening and Pharmaceutical Applications

The synthesis of N-substituted derivatives from sulfonyl chlorides and their biological screening for antioxidant and enzyme inhibitory activities further highlight the importance of sulfonyl chlorides in pharmaceutical research. These studies indicate that sulfonyl chloride derivatives can be potent inhibitors for enzymes like acetylcholinesterase, suggesting their potential in developing treatments for diseases such as Alzheimer's (Fatima et al., 2013).